Cas no 138035-73-1 (Methyl (5-methyl-2-nitrophenoxy)acetate)

• Product Name: Methyl (5-methyl-2-nitrophenoxy)acetate
• CAS No: 138035-73-1
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 1249526
• PubChem ID: 1250208
• Update Time: 2025-04-20

Methyl (5-methyl-2-nitrophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (5-methyl-2-nitrophenoxy)-, methyl ester
• ALBB-023281
• CS-0324411
• MFCD06090882
• SR-01000294367-1
• methyl2-(5-methyl-2-nitrophenoxy)acetate
• 138035-73-1
• SR-01000294367
• LS-07306
• methyl (5-methyl-2-nitrophenoxy)acetate
• AKOS003348413
• methyl 2-(5-methyl-2-nitrophenoxy)acetate
• Methyl (5-methyl-2-nitrophenoxy)acetate

• Inchi： 1S/C10H11NO5/c1-7-3-4-8(11(13)14)9(5-7)16-6-10(12)15-2/h3-5H,6H2,1-2H3
• InChI Key： DXYIPECKHULXSI-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.06373
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67